3-Trifluoromethyl-4-aminobenzenesulfonamide

• Molecular Formula: C7H7F3N2O2S
• Molecular Weight: 240.21 g/mol
• IUPAC Name: 4-amino-3-(trifluoromethyl)benzenesulfonamide
• InChI: InChI=1S/C7H7F3N2O2S/c8-7(9,10)5-3-4(15(12,13)14)1-2-6(5)11/h1-3H,11H2,(H2,12,13,14)
• InChI Key: GZGLZLKOCMBVMO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1S(=O)(=O)N)C(F)(F)F)N

Description

3-Trifluoromethyl-4-aminobenzenesulfonamide is a useful research compound. Its molecular formula is C7H7F3N2O2S and its molecular weight is 240.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

1.0 G. of 4-nitro-3-trifluoromethylbenzenesulfonamide is hydrogenated over 5% Ruthenium on charcoal in 20 ml. of absolute ethanol at room temperature under 40 lbs. of hydrogen for 5 hours. The hydrogen uptake is 100% of theory. The mixture is filtered, evaporated and dried affording 0.87 g. of crude solid. This material is recrystallized from toluene affording 0.75 g. of 4-amino-3-trifluoromethylbenzenesulfonamide, m.p. 150° to 151° C.